![molecular formula C8H21Cl2N3 B6198690 methyl[2-(4-methylpiperazin-1-yl)ethyl]amine dihydrochloride CAS No. 2680529-22-8](/img/no-structure.png)
methyl[2-(4-methylpiperazin-1-yl)ethyl]amine dihydrochloride
Description
“Methyl[2-(4-methylpiperazin-1-yl)ethyl]amine dihydrochloride” is a chemical compound with the empirical formula C7H17N3 . It is also known by other names such as “2-(4-Methyl-piperazin-1-yl)-ethylamine” and "2-(4-Methyl-1-piperazinyl)ethanamine" .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCN1CCN(CCN)CC1 . The InChI key for this compound is GOWUDHPKGOIDIX-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
“this compound” is a liquid at 20°C . It has a molecular weight of 143.23 and a flash point of 83°C . The compound has a density of 0.93 .Safety and Hazards
The compound is classified as dangerous, causing serious skin burns and eye damage. It is also classified as a flammable liquid . Safety measures include avoiding heat sources, sparks, open flames, and hot surfaces. After handling, skin should be thoroughly washed. Protective gloves, clothing, and eye/face protection should be worn. In case of fire, dry sand, dry powder, or alcohol-resistant foam should be used to extinguish .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[2-(4-methylpiperazin-1-yl)ethyl]amine dihydrochloride involves the reaction of 4-methylpiperazine with 2-bromoethylamine hydrobromide, followed by the reaction of the resulting intermediate with methylamine and hydrochloric acid.", "Starting Materials": [ "4-methylpiperazine", "2-bromoethylamine hydrobromide", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-methylpiperazine is reacted with 2-bromoethylamine hydrobromide in the presence of a base such as potassium carbonate to form the intermediate 2-(4-methylpiperazin-1-yl)ethylamine hydrobromide.", "Step 2: The intermediate from step 1 is then reacted with methylamine in the presence of a base such as sodium hydroxide to form the desired product, methyl[2-(4-methylpiperazin-1-yl)ethyl]amine.", "Step 3: The product from step 2 is then treated with hydrochloric acid to form the dihydrochloride salt of the final product, methyl[2-(4-methylpiperazin-1-yl)ethyl]amine dihydrochloride." ] } | |
| 2680529-22-8 | |
Molecular Formula |
C8H21Cl2N3 |
Molecular Weight |
230.2 |
Purity |
95 |
Origin of Product |
United States |
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